Cas no 14178-71-3 (Methanone, (3-methyl-2-benzofuranyl)(4-methylphenyl)-)

• Product Name: Methanone, (3-methyl-2-benzofuranyl)(4-methylphenyl)-
• CAS No: 14178-71-3
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 1309438
• PubChem ID: 2885966
• Update Time: 2025-04-20

Methanone, (3-methyl-2-benzofuranyl)(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-methyl-2-benzofuranyl)(4-methylphenyl)-
• (3-methyl-2-benzofuranyl)(4-methylphenyl)Methanone
• AKOS005875337
• 14178-71-3
• BIM-0045789.P001
• Oprea1_446058
• DA-32022
• STL581864
• CBMicro_046009
• (3-methyl-1-benzofuran-2-yl)(4-methylphenyl)methanone

• Inchi： 1S/C17H14O2/c1-11-7-9-13(10-8-11)16(18)17-12(2)14-5-3-4-6-15(14)19-17/h3-10H,1-2H3
• InChI Key： AZIZUEOQJXVEFQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 250.099379685g/mol
• Monoisotopic Mass: 250.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30.2Ų